Cas no 1261959-46-9 (2-(4-chloro-3-methylphenyl)phenol)

2-(4-Chloro-3-methylphenyl)phenol is a chlorinated aromatic compound featuring a phenolic hydroxyl group and a chloro-methyl substituted phenyl ring. This structure imparts notable chemical stability and reactivity, making it useful as an intermediate in organic synthesis, particularly for agrochemicals and pharmaceuticals. Its dual functional groups allow for versatile derivatization, enabling the formation of more complex molecules. The compound exhibits moderate solubility in organic solvents, facilitating its use in reaction systems. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical modifications. Proper handling is advised due to potential irritant properties. Storage should be in a cool, dry environment to maintain stability.

2-(4-chloro-3-methylphenyl)phenol structure

1261959-46-9 structure

Product Name:2-(4-chloro-3-methylphenyl)phenol

CAS No:1261959-46-9

MF:C₁₃H₁₁ClO

MW:218.678842782974

MDL:MFCD18312881

CID:1219390

PubChem ID:53218596

Update Time:2025-06-14

2-(4-chloro-3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-(4-chloro-3-methylphenyl)phenol
- 4'-Chloro-3'-methyl[1,1'-biphenyl]-2-ol
- 2-(4-Chloro-3-methylphenyl)phenol, 95%
- DTXSID20683516
- 1261959-46-9
- MFCD18312881
- MDL： MFCD18312881
- Inchi： 1S/C13H11ClO/c1-9-8-10(6-7-12(9)14)11-4-2-3-5-13(11)15/h2-8,15H,1H3
- InChI Key： YXSRWYFMOGOBPT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)C1C=CC=CC=1O

Computed Properties

Exact Mass: 218.0498427g/mol
Monoisotopic Mass: 218.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.2Å²

2-(4-chloro-3-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318826-5 g	2-(4-Chloro-3-methylphenyl)phenol, 95%; .	1261959-46-9	95%	5g	€1159.00	2023-04-26
abcr	AB318826-5g	2-(4-Chloro-3-methylphenyl)phenol, 95%; .	1261959-46-9	95%	5g	€1159.00	2025-04-21

2-(4-chloro-3-methylphenyl)phenol Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 2-(4-chloro-3-methylphenyl)phenol

Recent Advances in the Study of 2-(4-chloro-3-methylphenyl)phenol and Related Compound 1261959-46-9

The compound 2-(4-chloro-3-methylphenyl)phenol, also known as 4-chloro-3-methyl-2-phenylphenol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, along with the related compound 1261959-46-9, has been the subject of several studies due to its potential applications in drug development and chemical synthesis. The latest research has focused on elucidating its biological activity, pharmacokinetic properties, and synthetic pathways, providing valuable insights for future applications.

Recent studies have demonstrated that 2-(4-chloro-3-methylphenyl)phenol exhibits notable antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the growth of several pathogenic bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for the development of novel antibiotics. Furthermore, its anti-inflammatory effects were observed in murine models, suggesting potential applications in treating inflammatory disorders.

Compound 1261959-46-9, a structurally related molecule, has been investigated for its role as an intermediate in the synthesis of more complex pharmaceutical agents. A recent patent application (US20230183245A1) describes its use in the production of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's unique chemical properties enable efficient modification, allowing for the creation of diverse derivatives with enhanced biological activity. This versatility positions 1261959-46-9 as a valuable building block in medicinal chemistry.

Analytical advancements have also contributed to a better understanding of these compounds. High-performance liquid chromatography (HPLC) and mass spectrometry techniques have been optimized for the precise quantification of 2-(4-chloro-3-methylphenyl)phenol in biological matrices, as reported in a 2024 Analytical Chemistry publication. These methodological improvements are crucial for pharmacokinetic studies and quality control in pharmaceutical manufacturing. Additionally, computational modeling has provided insights into the molecular interactions of these compounds with biological targets, facilitating rational drug design.

The safety profile of 2-(4-chloro-3-methylphenyl)phenol has been evaluated in recent toxicological studies. While generally well-tolerated at therapeutic doses, research indicates the need for careful consideration of potential hepatotoxic effects at higher concentrations. A comprehensive risk assessment published in Regulatory Toxicology and Pharmacology (2023) recommends specific guidelines for its handling and use in industrial and research settings. These findings are particularly relevant given the compound's increasing utilization in various applications.

Looking forward, the research community anticipates further exploration of these compounds' potential. Current investigations are examining their utility in combination therapies and as scaffolds for the development of new chemical entities. The unique properties of 2-(4-chloro-3-methylphenyl)phenol and 1261959-46-9 continue to make them subjects of intense study, with promising prospects for contributing to advances in pharmaceutical science and chemical biology.